Cas no 5147-16-0 (Phenol,2,4,5-trichloro-, 1-propanoate)
5147-16-0 structure
Product Name:Phenol,2,4,5-trichloro-, 1-propanoate
CAS No:5147-16-0
MF:C9H7Cl3O2
MW:253.50968003273
CID:382869
PubChem ID:221435
Update Time:2025-04-19
Phenol,2,4,5-trichloro-, 1-propanoate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,4,5-trichloro-, 1-propanoate
- (2,4,5-trichlorophenyl) propanoate
- 2,4,5-trichlorophenyl propanoate
- AC1L5A9A
- AC1Q3MMG
- AR-1D2953
- CTK4J4298
- NSC6008
- NSC-6008
- SureCN1876749
- DTXSID70278092
- 5147-16-0
- SCHEMBL1876749
-
- Inchi: 1S/C9H7Cl3O2/c1-2-9(13)14-8-4-6(11)5(10)3-7(8)12/h3-4H,2H2,1H3
- InChI Key: BUNPMPBRNKOVHQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1OC(CC)=O)Cl)Cl
Computed Properties
- Exact Mass: 251.95131
- Monoisotopic Mass: 251.951163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.96220
Phenol,2,4,5-trichloro-, 1-propanoate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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